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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzonitrile

Cat. No.: B1276805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule and Its
Significance
4-Bromo-3-nitrobenzonitrile is a vital chemical intermediate, finding its utility at the

crossroads of pharmaceutical synthesis, dye manufacturing, and the development of

agricultural chemicals.[1][2] Its molecular structure, a benzene ring substituted with a bromo, a

nitro, and a cyano group, makes it a versatile building block for more complex molecules.[3]

However, the very features that make it chemically valuable also necessitate a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides an in-depth examination of the material safety data for 4-Bromo-3-
nitrobenzonitrile, moving beyond a simple recitation of facts to offer a practical framework for

its safe handling, use, and disposal in a research and development setting.

Chemical & Physical Properties: A Foundation for
Safe Handling
A comprehensive understanding of a compound's physical and chemical properties is the

bedrock of safe laboratory practice. These characteristics influence everything from storage

conditions to the appropriate response in the event of a spill.
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Property Value Source

Molecular Formula C₇H₃BrN₂O₂ [4][5]

Molecular Weight 227.01 g/mol [4][5]

Appearance Yellow crystalline solid/powder [2][6]

Melting Point 116-120 °C [4]

Boiling Point 269 °C [6]

Density 1.81 g/cm³ [6]

Storage Temperature 2-8°C [4]

Hazard Identification and Classification: A GHS-
Informed Perspective
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. For 4-Bromo-3-
nitrobenzonitrile, the following classifications are of primary concern:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[7]

These classifications underscore the importance of preventing direct contact with the

compound in its solid or aerosolized form. While specific LD50 and LC50 data for 4-Bromo-3-
nitrobenzonitrile are not readily available in the searched literature, the GHS classifications,

along with data from structurally similar compounds, suggest that it should be handled as a

substance with the potential for significant irritation upon contact. For instance, the related

compound 4-Bromobenzonitrile has a reported oral LD50 in mice of 237 mg/kg, classifying it as

toxic if swallowed.[8]

The following DOT script visualizes the core hazards associated with 4-Bromo-3-
nitrobenzonitrile.
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Primary Hazards of 4-Bromo-3-nitrobenzonitrile

4-Bromo-3-nitrobenzonitrile

C₇H₃BrN₂O₂

Skin Irritation (H315) Serious Eye Irritation (H319) Respiratory Irritation (H335)

Click to download full resolution via product page

Caption: GHS Hazard Classifications for 4-Bromo-3-nitrobenzonitrile.

Safe Handling and Personal Protective Equipment
(PPE): A Proactive Approach to Exposure Control
Given its irritant properties and its role as a potent pharmaceutical intermediate, a proactive

and comprehensive approach to handling 4-Bromo-3-nitrobenzonitrile is essential. This

involves a combination of engineering controls and a stringent personal protective equipment

(PPE) regimen.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound, as well as any

reactions involving it, must be conducted in a certified chemical fume hood to minimize the

risk of inhalation.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

any potential vapors or dust.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical to prevent skin, eye, and respiratory exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles should provide a

complete seal around the

eyes. A face shield worn over

goggles is recommended

when there is a risk of

splashing.[9]

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

choice for incidental contact.

For direct handling or risk of

splash, double-gloving or the

use of heavy-duty neoprene or

butyl rubber gloves is

recommended. Gloves should

be inspected before use and

changed immediately upon

contamination.[9]

Body Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[10]

Respiratory N95 Respirator or higher

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used

when handling the powder

outside of a fume hood or if

dust formation is likely.[1][10]

The following workflow diagram illustrates the decision-making process for selecting the

appropriate level of PPE.
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PPE Selection Workflow for Handling 4-Bromo-3-nitrobenzonitrile

Start: Handling 4-Bromo-3-nitrobenzonitrile

Is the work being done
in a certified fume hood?

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes

Enhanced PPE:
- Safety Goggles & Face Shield

- Double Nitrile/Neoprene Gloves
- Lab Coat

- N95 Respirator

No

Proceed with work

Click to download full resolution via product page

Caption: Decision workflow for appropriate PPE selection.

First-Aid Measures: Immediate Response to
Exposure
In the event of accidental exposure, immediate and appropriate first-aid is crucial.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[11][12]
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Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.[12][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[13][14]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[12]

Fire-Fighting Measures: Preparedness for the
Unexpected
While 4-Bromo-3-nitrobenzonitrile is a combustible solid, it does not have a low flash point.[4]

However, in the event of a fire, appropriate measures must be taken.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]

Specific Hazards: Hazardous decomposition products formed under fire conditions may

include carbon oxides, nitrogen oxides, and hydrogen bromide gas.[1][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

Accidental Release Measures: Containment and
Cleanup
A well-rehearsed spill response plan is essential for any laboratory handling this compound.

Minor Spill (Contained within a fume hood):

Restrict Access: Ensure the fume hood sash is lowered and access to the immediate area is

restricted.

Don PPE: Wear the appropriate PPE as outlined above, including respiratory protection.
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Containment: Use an inert absorbent material such as sand, vermiculite, or a commercial

spill kit to cover the spill.

Cleanup: Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.[12]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol or

acetone) followed by soap and water. All cleaning materials should be disposed of as

hazardous waste.

Major Spill (Outside of a fume hood):

Evacuate: Immediately evacuate the laboratory and alert others in the vicinity.

Isolate: Close the laboratory doors to contain the spill.

Call for Assistance: Contact your institution's Environmental Health and Safety (EHS)

department or emergency response team.

Ventilate: If it is safe to do so, increase ventilation to the area.

Toxicological Information: Understanding the Health
Risks
While specific toxicological studies on 4-Bromo-3-nitrobenzonitrile are limited, the presence

of the nitrile, nitro, and bromo functional groups suggests that it should be treated with a high

degree of caution.

Acute Effects: As indicated by the GHS classifications, the primary acute effects are irritation

to the skin, eyes, and respiratory system.[7] Ingestion may be harmful.[1]

Chronic Effects: There is no specific data available on the chronic toxicity of 4-Bromo-3-
nitrobenzonitrile. However, prolonged or repeated exposure to irritants can lead to more

severe tissue damage.

Carcinogenicity and Mutagenicity: No specific data on the carcinogenicity or mutagenicity of

4-Bromo-3-nitrobenzonitrile was found in the searched literature. However, some
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haloacetonitriles and nitroaromatic compounds have shown mutagenic or carcinogenic

properties in some test systems.[7][15] Therefore, it is prudent to handle this compound as a

potential mutagen and/or carcinogen until more data is available.

Stability and Reactivity: Preventing Hazardous
Reactions
Understanding the chemical stability and reactivity of 4-Bromo-3-nitrobenzonitrile is key to

preventing hazardous situations.

Stability: The compound is stable under recommended storage conditions (2-8°C, in a dry,

well-ventilated area).[4]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[12]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can include carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen

bromide gas.[1][8]

Disposal Considerations: Responsible Waste
Management
Proper disposal of 4-Bromo-3-nitrobenzonitrile and any contaminated materials is a critical

aspect of its life cycle in the laboratory.

Waste Classification: As a halogenated organic compound, waste containing 4-Bromo-3-
nitrobenzonitrile should be classified as halogenated organic waste.[6]

Waste Collection:

Solid Waste: Collect pure compound and any contaminated solids (e.g., gloves, paper

towels, absorbent materials) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect any solutions containing the compound in a labeled, sealed

container for halogenated organic liquid waste. Do not mix with non-halogenated waste

streams.
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Decontamination of Glassware: Rinse glassware that has been in contact with the compound

multiple times with a suitable organic solvent (e.g., acetone or ethanol). The first rinse should

be collected as hazardous waste. Subsequent rinses can be managed according to

institutional protocols. For highly toxic compounds, the first three rinses should be collected

as hazardous waste.

Disposal Method: All waste containing 4-Bromo-3-nitrobenzonitrile must be disposed of

through a licensed hazardous waste disposal company, likely via incineration.[8] Never

dispose of this chemical down the drain or in the regular trash.

Conclusion: A Culture of Safety in Research and
Development
4-Bromo-3-nitrobenzonitrile is a valuable tool in the arsenal of the research and drug

development professional. Its utility, however, is intrinsically linked to a comprehensive

understanding of its potential hazards and a steadfast commitment to safe handling practices.

By integrating the principles outlined in this guide—from a thorough understanding of its

properties to meticulous adherence to handling and disposal protocols—scientists can mitigate

the risks associated with this compound and foster a culture of safety that is paramount to

scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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